Cas no 1375069-11-6 (5-Bromo-1-t-butyl-6,7-difluorobenzimidazole)

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole structure
1375069-11-6 structure
Product Name:5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
CAS No:1375069-11-6
Molecular Formula:C11H11BrF2N2
Molecular Weight:289.11900
MDL:MFCD22205779
CID:2772221
PubChem ID:70699883

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Properties

Names and Identifiers

    • 5-bromo-1-tert-butyl-6,7-difluorobenzimidazole
    • 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole;
    • MFCD22205779
    • 5-bromo-1-tert-butyl-6,7-difluoro-1H-1,3-benzodiazole
    • BS-20866
    • 1375069-11-6
    • AKOS025394346
    • 1H-Benzimidazole, 5-bromo-1-(1,1-dimethylethyl)-6,7-difluoro-
    • DTXSID80742996
    • 5-BROMO-1-TERT-BUTYL-6,7-DIFLUORO-1,3-BENZODIAZOLE
    • 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
    • 5-Bromo-1-tert-butyl-6,7-difluoro-1H-benzimidazole
    • MDL: MFCD22205779
    • InChIKey: HLRTWXIBWGNBKD-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H11BrF2N2/c1-11(2,3)16-5-15-7-4-6(12)8(13)9(14)10(7)16/h4-5H,1-3H3
    • SMILES: CC(C)(C)n1cnc2c1c(c(c(c2)Br)F)F

Computed Properties

  • Exact Mass: 288.00700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 288.00737Da
  • Heavy Atom Count: 16
  • Complexity: 269
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • LogP: 3.83200
  • PSA: 17.82000
  • Boiling Point: 336.6±52.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C
  • Flash Point: 157.4±30.7 °C
  • Density: 1.5±0.1 g/cm3

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Security Information

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0013WG-1g
1H-Benzimidazole, 5-bromo-1-(1,1-dimethylethyl)-6,7-difluoro-
1375069-11-6 98%
1g
$81.00
A2B Chem LLC
AA50912-1g
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
1375069-11-6 98%
1g
$97.00 2024-04-20
abcr
AB335675-1 g
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole; 98%
1375069-11-6
1 g
€178.00 2023-07-19
Ambeed
A144568-1g
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
1375069-11-6 95+%
1g
$102.0
TRC
B680093-100mg
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
1375069-11-6
100mg
$ 64.00 2023-04-18

5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1375069-11-6)5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
A1130138
Purity:99%
Quantity:5g
Price($):273.0